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An In-depth Exploration of the Properties, Hazards, and Applications of a Versatile Vanadium
Complex

Introduction: The Unique Profile of Vanadyl
Acetylacetonate

Vanadyl acetylacetonate, with the chemical formula VO(acac)z, is a blue-green, crystalline solid
that has garnered significant attention in both academic research and industrial applications.[1]
[2] This coordination complex, consisting of a central vanadyl group (VO?*) chelated by two
acetylacetonate (acac™) ligands, possesses a unique square pyramidal structure.[1][3] Its
paramagnetic nature and solubility in polar organic solvents contribute to its utility in a diverse
range of chemical transformations.[1][3] This guide provides a detailed overview of the
physicochemical properties, potential hazards, and key applications of Vanadyl
acetylacetonate, offering valuable insights for professionals in drug development, materials
science, and organic synthesis.
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Physicochemical Properties of Vanadyl

Acetylacetonate

A thorough understanding of the physical and chemical characteristics of Vanadyl

acetylacetonate is fundamental to its effective and safe utilization. The key properties are

summarized in the table below.

Property Value Source(s)

CAS Number 3153-26-2 [1][4]

Molecular Formula C10H1405V [1114]

Molecular Weight 265.16 g/mol [4115]
Blue-green crystalline

Appearance ] [1][6]
solid/powder

Melting Point 235-259 °C (decomposes) [718]
Soluble in polar organic

N solvents such as acetone,

Solubility [11[71[8]
chloroform, ether, ethanol, and
benzene. Insoluble in water.

Density Approximately 1.5 g/cm?3 [7]
Stable under normal

Stability conditions, but is air and [81[9][10]

moisture sensitive.

Safety and Hazard Profile

Vanadyl acetylacetonate is classified as a hazardous substance and requires careful handling

to mitigate potential risks.[6][11]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards associated with chemical
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substances. For Vanadyl acetylacetonate, the primary hazard classifications are:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.[6][12]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[6][12]

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.[6][12]

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory tract irritation):
May cause respiratory irritation.[6][12]

GHS Pictograms and Precautionary Statements

The following diagram illustrates the GHS pictograms associated with Vanadyl acetylacetonate,
visually conveying its primary hazards.

Caption: GHS Pictogram for Vanadyl Acetylacetonate.
Precautionary Measures for Safe Handling:

Due to its hazardous nature, strict adherence to safety protocols is imperative when working
with Vanadyl acetylacetonate. Key precautionary statements include:

e Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][13] Wash skin
thoroughly after handling.[13] Do not eat, drink, or smoke when using this product.[13] Use
only outdoors or in a well-ventilated area.[6][13] Wear protective gloves, protective clothing,
eye protection, and face protection.[6][13]

» Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your
mouth.[6][9] If on skin, wash with plenty of water.[9] If in eyes, rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do, and continue rinsing.[6]
[9] If eye irritation persists, get medical advice/attention.[6] If inhaled, remove the person to
fresh air and keep comfortable for breathing.[9]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[6] Store
locked up. The compound is air and moisture sensitive and should be stored under an inert
atmosphere.[8]
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» Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Applications in Research and Development

The unique chemical properties of Vanadyl acetylacetonate have led to its application in

several key areas of research and development.

Catalysis in Organic Synthesis

Vanadyl acetylacetonate is a widely used catalyst in organic synthesis, particularly in oxidation

reactions.[2][14] It is notably effective in the epoxidation of allylic alcohols when used in

conjunction with tert-butyl hydroperoxide (TBHP).[1][3] This catalytic system exhibits

remarkable regioselectivity, exclusively oxidizing the double bond at the allylic position.[1] The

proposed mechanism involves the oxidation of the vanadium(IV) center to a vanadium(V)

species by TBHP, which then coordinates with the alcohol of the substrate, directing the

epoxidation to the nearby double bond.[1]

Allylic Alcohol

Catalytic Epoxidation of Allylic Alcohols

tert-Butyl Hydroperoxide (TBHP)
(Oxidant)

VO(acac): (Catalyst)

|
i Catalytic Cycle
i
i

Regioselective Epoxidation

Coordination with
Allylic Alcohol and TBHP

Click to download full resolution via product page

Caption: Catalytic cycle of VO(acac):z in allylic alcohol epoxidation.
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Beyond epoxidation, it also serves as a catalyst for the oxidation of other functional groups,

such as the conversion of tertiary amines to N-oxides and thioethers to sulfoxides.[14] Its role
in promoting the oxidation of aldehydes to carboxylic acids or esters using hydrogen peroxide
aligns with the principles of green chemistry by minimizing the use of hazardous reagents.[15]

Precursor in Materials Science

Vanadyl acetylacetonate is utilized as a precursor for the synthesis of vanadium-containing
materials.[2][8] Notably, it is employed in the preparation of vanadium dioxide (VOz2) thin films
through methods like chemical vapor deposition (CVD).[7][8] These films are of significant
interest for applications in "smart" windows and data storage devices due to their
thermochromic properties.[7]

Biomedical Research and Insulin-Mimetic Properties

An exciting area of research involves the biomedical applications of Vanadyl acetylacetonate. It
has been shown to exhibit insulin-mimetic properties by stimulating the phosphorylation of key
proteins in the insulin signaling pathway, such as protein kinase B (Akt) and glycogen synthase
kinase 3 (GSK-3).[1] Furthermore, it can inhibit tyrosine phosphatases like PTP1B, which
deactivates the insulin receptor, thereby prolonging insulin signaling.[1] These characteristics
suggest its potential as a therapeutic agent for diabetes.[1] Additionally, radiolabeled Vanadyl
acetylacetonate ([*8V]VO(acac)2) is being investigated as a novel radiotracer for cancer
imaging with positron emission tomography (PET).[16][17]

Experimental Protocols: Synthesis of Vanadyl
Acetylacetonate

The following is a representative protocol for the laboratory synthesis of Vanadyl
acetylacetonate from vanadium pentoxide.

Materials and Reagents:
e Vanadium pentoxide (V20s)
o Concentrated sulfuric acid (H2SOa)

o Ethanol (C2HsOH)
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o Acetylacetone (Hacac)

 Distilled water

e Round-bottom flask

e Reflux condenser

e Heating mantle

« Filtration apparatus (e.g., Buchner funnel)
e Conical flask

Procedure:

o Preparation of Vanadyl Sulfate Solution:

o In a 50 mL round-bottom flask, cautiously add 5.0 mL of concentrated H2SOa4 to 5.0 mL of
distilled water.[18]

o To this acidic solution, add 18.0 mL of ethanol and 2.0 g of vanadium pentoxide.[18]
e Reduction of Vanadium(V):

o Attach a reflux condenser to the flask and heat the mixture vigorously using a heating
mantle for approximately one hour.[18] Swirl the mixture periodically. The orange V205 will
dissolve, forming a dark blue-green solution, indicating the reduction of vanadium(V) to
vanadyl(1V).[18]

e |solation of Vanadyl Sulfate:

o After one hour, cool the reaction mixture in an ice bath and filter it under vacuum to
remove any unreacted solids.[18]

o Formation of Vanadyl Acetylacetonate:

o Transfer the filtrate to a 250 mL conical flask.
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o Slowly add 6 mL of acetylacetone to the filtrate while shaking.[18]

* Precipitation and Isolation of the Product:

o The Vanadyl acetylacetonate will precipitate from the solution.

o Collect the blue-green solid product by vacuum filtration.

o Wash the product with distilled water and allow it to air dry.

Synthesis of Vanadyl Acetylacetonate

1. Mix V20s, H2S0a,
and Ethanol in Water

2. Reflux for 1 hour

(Reduction to VOSOa)

3. Cool and Filter
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'
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Caption: Workflow for the synthesis of Vanadyl Acetylacetonate.

Analytical Characterization

Various analytical techniques are employed to confirm the identity and purity of synthesized
Vanadyl acetylacetonate. High-Performance Liquid Chromatography (HPLC) is a common
method for characterization, often using a C18 column with a mobile phase gradient of
acetonitrile and water.[16][19] Spectroscopic methods such as Infrared (IR) spectroscopy are
valuable for identifying the characteristic V=0 bond stretching frequency.[18][20]

Conclusion

Vanadyl acetylacetonate (CAS 3153-26-2) is a compound of significant interest due to its
versatile applications in catalysis, materials science, and biomedical research. Its efficacy as a
catalyst in organic synthesis, particularly in stereoselective epoxidations, makes it a valuable
tool for chemists. Furthermore, its emerging role in the development of novel materials and its
potential as a therapeutic agent underscore its importance in cutting-edge research. However,
its hazardous properties necessitate strict adherence to safety protocols to ensure its
responsible and effective use. This guide has provided a comprehensive overview of the
essential technical information required by researchers and professionals working with this
multifaceted coordination complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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